Cas no 1806915-47-8 (4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806915-47-8
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4864292
• Update Time: 2025-10-29

4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-8-5(3-11)4-15-6(1-2-14)7(8)9(12)13/h4,9H,1,3H2
• InChI Key： YRZITAXHKFVVBF-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile, with the CAS registry number 1806915-47-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with bromine, a chloromethyl group, a difluoromethyl group, and an acetonitrile moiety. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of this compound involves a series of intricate multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methodologies and asymmetric synthesis have enabled researchers to optimize the production process, thereby enhancing the efficiency and scalability of this compound's synthesis. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high regioselectivity and yield.

In terms of applications, 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile has been extensively studied for its potential in drug discovery. The presence of electron-withdrawing groups such as bromine and acetonitrile enhances the molecule's ability to act as a ligand in metalloenzyme inhibition assays. Recent research highlighted in Nature Communications has shown that this compound exhibits promising activity against certain kinases, making it a candidate for further preclinical testing in oncology and inflammatory disease models.

Beyond pharmacology, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A study published in Advanced Materials explored the use of this compound as a dopant in conjugated polymers, demonstrating enhanced charge transport properties and improved device performance.

The structural complexity of CAS No. 1806915-47-8 also lends itself to applications in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions, particularly in the context of enzyme inhibition and substrate recognition. By incorporating isotopic labels or fluorescent tags into its structure, scientists can gain insights into molecular recognition processes at the atomic level.

In terms of environmental considerations, recent studies have focused on the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its potential impact on the environment. Research conducted at leading institutions has identified microbial strains capable of metabolizing this compound under specific conditions, providing valuable insights into its eco-toxicological profile.

The versatility of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile is further underscored by its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable building block in organic synthesis. For example, substitution reactions at the bromine atom can lead to diverse derivatives with novel properties, expanding its applicability across multiple disciplines.

In conclusion, CAS No. 1806915-47-8, or 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile, stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications span drug discovery, materials science, chemical biology, and environmental chemistry. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.